2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 2-[3-(dimethylamino)propyl]-1-(3-fluorophenyl)-6-methoxy-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C23H23FN2O4/c1-25(2)10-5-11-26-20(14-6-4-7-15(24)12-14)19-21(27)17-9-8-16(29-3)13-18(17)30-22(19)23(26)28/h4,6-9,12-13,20H,5,10-11H2,1-3H3
• InChI Key: SDBNLPOFUPYXJU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN1C(C2=C(C1=O)OC3=C(C2=O)C=CC(=C3)OC)C4=CC(=CC=C4)F
• Molecular Formula: C23H23FN2O4
• Molecular Weight: 410.4 g/mol
• CAS No.: 879568-32-8

Description

2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C23H23FN2O4 and its molecular weight is 410.445. The purity is usually 95%.
BenchChem offers high-quality 2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

The compound 2-(3-(Dimethylamino)propyl)-1-(3-fluorophenyl)-6-methoxy-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a member of the chromeno-pyrrole family, which has garnered attention for its potential biological activities. This article reviews the existing literature on its synthesis, biological activity, and potential therapeutic applications.

Chemical Structure and Synthesis

The compound features a complex structure characterized by a chromeno-pyrrole core with various substituents that may influence its biological properties. The synthesis of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones has been described using efficient multicomponent reactions that yield high purity products. A notable study reported a success rate of 92% in synthesizing diverse derivatives under mild conditions .

Antioxidant Properties

Research indicates that derivatives of the chromeno-pyrrole structure exhibit significant antioxidant activity . For instance, compounds derived from this class have been shown to scavenge free radicals effectively, which is crucial for preventing oxidative stress-related diseases .

Inhibition of Enzymatic Activity

Several studies have highlighted the potential of these compounds as enzyme inhibitors . Specifically, they have been noted for their ability to inhibit the main protease (Mpro) of SARS-CoV-2, suggesting a role in antiviral therapies . The mechanism involves binding to the active site of the enzyme, thus preventing viral replication.

Anticancer Activity

The biological evaluation of similar compounds has suggested promising anticancer properties . For example, chromeno-pyrroles have demonstrated cytotoxic effects against various cancer cell lines through mechanisms such as inducing apoptosis and inhibiting cell proliferation . These findings support further investigation into their use as chemotherapeutic agents.

Case Studies and Research Findings

Study	Findings
Vydzhak et al. (2021)	Developed an efficient synthetic route for 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones with high yields and purity. Reported antioxidant and potential anticancer activities .
PMC Study (2021)	Identified the ability of chromeno-pyrroles to inhibit Mpro of SARS-CoV-2, indicating potential antiviral applications .
PubChem BioAssay	Documented various biological activities including cytotoxicity against cancer cell lines and enzyme inhibition .